2,5-Dichloro-N-methyl-N-(2-oxo-2-pyrrolidin-1-yl-ethyl)-benzenesulfonamide

• IUPAC Name: 2,5-dichloro-N-methyl-N-(2-oxo-2-pyrrolidin-1-ylethyl)benzenesulfonamide
• InChI: InChI=1S/C13H16Cl2N2O3S/c1-16(9-13(18)17-6-2-3-7-17)21(19,20)12-8-10(14)4-5-11(12)15/h4-5,8H,2-3,6-7,9H2,1H3
• InChI Key: BGVOBICUIYMGPD-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)N1CCCC1)S(=O)(=O)C2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C13H16Cl2N2O3S
• Molecular Weight: 351.2 g/mol

Description

2,5-Dichloro-N-methyl-N-(2-oxo-2-pyrrolidin-1-yl-ethyl)-benzenesulfonamide is a chemical compound that has been used in scientific research for various purposes. It is also known as DCEB, and its chemical formula is C13H16Cl2N2O3S. This compound has been synthesized through various methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments have been studied extensively.

Mechanism of Action

The mechanism of action of 2,5-Dichloro-N-methyl-N-(2-oxo-2-pyrrolidin-1-yl-ethyl)-benzenesulfonamide involves the inhibition of the interaction between MDM2 and p53. This interaction is mediated by the N-terminal domain of MDM2, which binds to the transactivation domain of p53. DCEB has been found to bind to this domain of MDM2, thereby preventing its interaction with p53. This leads to the stabilization and activation of p53, which in turn leads to the induction of cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2,5-Dichloro-N-methyl-N-(2-oxo-2-pyrrolidin-1-yl-ethyl)-benzenesulfonamide have been studied extensively. It has been found to induce cell cycle arrest and apoptosis in various cancer cell lines, including breast, lung, and prostate cancer cells. It has also been found to inhibit tumor growth in mouse models of cancer. In addition, DCEB has been shown to modulate the activity of various signaling pathways, including the PI3K/Akt/mTOR pathway, which is known to play a critical role in cancer development and progression.

Advantages and Limitations for Lab Experiments

The advantages of using 2,5-Dichloro-N-methyl-N-(2-oxo-2-pyrrolidin-1-yl-ethyl)-benzenesulfonamide in lab experiments include its potency and selectivity for the inhibition of the MDM2-p53 interaction. It has also been found to have low toxicity in normal cells, making it a potential candidate for cancer therapy. However, one of the limitations of using DCEB in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of 2,5-Dichloro-N-methyl-N-(2-oxo-2-pyrrolidin-1-yl-ethyl)-benzenesulfonamide. One of the most promising directions is the development of DCEB as a cancer therapeutic agent. Its ability to inhibit the MDM2-p53 interaction makes it a potential candidate for the treatment of various types of cancer. Another future direction is the study of the structure-activity relationship of DCEB and the development of more potent and selective inhibitors of the MDM2-p53 interaction. Finally, the study of the pharmacokinetics and pharmacodynamics of DCEB in vivo is also an important direction for future research.

Scientific Research Applications

2,5-Dichloro-N-methyl-N-(2-oxo-2-pyrrolidin-1-yl-ethyl)-benzenesulfonamide has been used in scientific research for various purposes. One of the most common applications of this compound is in the study of protein-protein interactions. It has been found to be a potent inhibitor of the interaction between the E3 ubiquitin ligase MDM2 and the tumor suppressor protein p53. This interaction is known to play a critical role in the regulation of cell growth and division, and the inhibition of this interaction has been explored as a potential therapeutic strategy for cancer treatment.